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Compound of Interest

Compound Name: (+)-Desflurane

Cat. No.: B1242257 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling potent anesthetic agents such as (+)-Desflurane.

Adherence to strict safety protocols and the use of appropriate personal protective equipment

(PPE) are critical to minimize exposure risks and ensure operational integrity. This guide

provides essential, immediate safety and logistical information, including detailed operational

and disposal plans for (+)-Desflurane.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted for the specific procedures being

performed to determine the appropriate level of PPE required. The following table summarizes

the recommended PPE for handling (+)-Desflurane.[1]
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Protection Type Equipment
Standard/Specificati

on
Purpose

Eye and Face

Protection

Safety glasses with

side shields
ANSI Z87.1 compliant

Protection from

splashes and vapors

during routine use

(e.g., vaporizer filling).

[1][2][3]

Chemical splash

goggles or a full-face

shield

ANSI Z87.1 compliant

Required for tasks

with a higher potential

for splashes.[1][2][4]

Hand Protection
Chemical-resistant,

impervious gloves

ASTM D6978 (or

equivalent)

To prevent skin

contact. Suitable

materials include latex

or rubber.[1] Nitrile or

butyl rubber gloves

are also

recommended.[5]

Skin and Body

Protection

Standard work

uniform or laboratory

coat

N/A

To prevent skin

contact during routine

procedures.[1][2]

Sleevelets, aprons, or

disposable suits
N/A

Recommended for

tasks with a higher

risk of exposure.[1][2]

Respiratory Protection

Not generally required

with effective

engineering controls

N/A

A well-maintained

local exhaust

ventilation and/or an

anesthetic gas

scavenging system

should be the primary

means of controlling

airborne levels.[1][2]

NIOSH-approved

cartridge respirator

OSHA 29 CFR

1910.134

Required if exposure

levels may exceed

regulatory limits or if
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(e.g., with organic

vapor cartridges)

engineering controls

are insufficient.[1][2]

[4] A self-contained

breathing apparatus

(SCBA) may be

necessary in

emergency situations.

[6]

Operational Plan: Safe Handling Procedures
Safe handling of (+)-Desflurane requires strict adherence to the following operational

procedures to minimize exposure and prevent accidents.

1. Engineering Controls:

Ventilation: Always handle (+)-Desflurane in a well-ventilated area.[1][6] The use of process

enclosures, local exhaust ventilation, or other engineering controls is crucial to keep airborne

levels below recommended exposure limits.[2][4] Anesthetic gas scavenging systems are

important for limiting personnel exposure.[1][2]

Non-Sparking Tools: Utilize non-sparking tools to prevent ignition from electrostatic

discharge.[1][6]

2. Handling and Storage:

Container Management: Keep the (+)-Desflurane container tightly closed when not in use.

[1][2]

Dispensing: Exercise caution when filling vaporizers or handling the liquid to avoid spills and

splashing.[1]

Storage Conditions: Store (+)-Desflurane in a tightly sealed container in a cool, dry, and

well-ventilated area.[1][2] The recommended storage temperature is between 15-30°C (59-

86°F).[1][2][4]

3. Personal Hygiene:
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Avoid breathing vapors and prevent any contact with skin and eyes.[1][6]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

Spill Management and Disposal Plan
Prompt and appropriate response to spills is essential to mitigate exposure and environmental

contamination.

Spill Cleanup:

Small Spills (<500 ml):

Restrict access to the spill area.[1]

If safe to do so, increase ventilation.[1]

For very small spills, the liquid may evaporate quickly.[1]

For larger small spills, use an absorbent material like vermiculite or "spill pillows" to

contain the liquid.[1]

Carefully collect the absorbent material and any broken glass into a sealable container.[1]

Large Spills (>500 ml):

Evacuate the area immediately.

Contact the institution's environmental health and safety (EHS) department or emergency

response team.

Disposal:

Waste Labeling: Clearly label all waste containers with their contents.[1]

Regulatory Compliance: (+)-Desflurane may be considered hazardous waste.[1] All waste

must be disposed of in accordance with applicable federal, state, and local regulations.[1]
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Some sources indicate that desflurane is considered a hazardous waste under EPA

regulations due to trace amounts of chloroform.[7]

Waste Transfer: Transfer the sealed waste container to a certified waste disposal contractor.

[1]

Prohibition: Do not pour (+)-Desflurane down the drain.[1][6]

Diagram of Safe Handling Workflow for (+)-Desflurane
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Safe Handling Workflow for (+)-Desflurane
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A logical workflow for the safe handling of (+)-Desflurane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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